Cas no 7508-76-1 ( )
structure
Product Name:
CAS No:7508-76-1
MF:C9H9N3
MW:159.187861204147
MDL:MFCD18448932
CID:981317
PubChem ID:346521
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2,8-Quinolinediamine
- quinoline-2,8-diamine
- 2,8-Diaminochinolin
- AC1L856J
- NSC404778
- NSC-404778
- 7508-76-1
- SCHEMBL21975961
- DTXSID00323746
-
-
- MDL: MFCD18448932
- Inchi: 1S/C9H9N3/c10-7-3-1-2-6-4-5-8(11)12-9(6)7/h1-5H,10H2,(H2,11,12)
- InChI Key: OGFWMRDQOJXAGW-UHFFFAOYSA-N
- SMILES: N1C(=CC=C2C=CC=C(C=12)N)N
Computed Properties
- Exact Mass: 159.07977
- Monoisotopic Mass: 159.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.93
- LogP: 2.56160
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM227133-1g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 1g |
$602 | 2021-08-04 | |
| Chemenu | CM227133-5g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 5g |
$1559 | 2021-08-04 | |
| Chemenu | CM227133-10g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 10g |
$2078 | 2021-08-04 | |
| eNovation Chemicals LLC | Y1002511-5g |
2,8-Quinolinediamine |
7508-76-1 | 95% | 5g |
$2100 | 2024-07-24 | |
| Chemenu | CM227133-1g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 1g |
$602 | 2023-01-02 | |
| Chemenu | CM227133-5g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 5g |
$1559 | 2023-01-02 | |
| Chemenu | CM227133-10g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 10g |
$2078 | 2023-01-02 | |
| Alichem | A189007887-5g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 5g |
$2170.80 | 2023-09-01 | |
| Alichem | A189007887-10g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 10g |
$2653.20 | 2023-09-01 | |
| Alichem | A189007887-25g |
Quinoline-2,8-diamine |
7508-76-1 | 97% | 25g |
$4783.80 | 2023-09-01 |
Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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